10-(4-bromophenyl)-8-thiophen-2-yl-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1(9),3,5,10-tetraen-13-one

• Molecular Formula: C16H10BrN7OS
• Molecular Weight: 428.3 g/mol
• IUPAC Name: 10-(4-bromophenyl)-8-thiophen-2-yl-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1(9),3,5,10-tetraen-13-one
• InChI: InChI=1S/C16H10BrN7OS/c17-9-5-3-8(4-6-9)12-11-13(15(25)20-19-12)18-16-21-22-23-24(16)14(11)10-2-1-7-26-10/h1-7,14H,(H,20,25)(H,18,21,23)
• InChI Key: DISJWPHFIXPKOH-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C2C3=C(C(=O)NN=C3C4=CC=C(C=C4)Br)NC5=NN=NN25

Description

This compound is a polycyclic heteroaromatic system featuring a tricyclic core with seven nitrogen atoms (heptazatricyclo framework), a 4-bromophenyl substituent at position 10, a thiophen-2-yl group at position 8, and a ketone moiety at position 12. The bromophenyl group enhances steric bulk and electronic effects, while the thiophene contributes π-conjugation, making it relevant for optoelectronic studies or as a ligand in catalysis .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 10-(4-bromophenyl)-8-thiophen-2-yl-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1(9),3,5,10-tetraen-13-one typically involves multi-step organic reactions. The process begins with the preparation of the bromophenyl and thiophene precursors, followed by their coupling under specific conditions to form the desired heptazatricyclic structure. Common reagents used in these reactions include brominating agents, thiophene derivatives, and various catalysts to facilitate the coupling and cyclization processes.

Industrial Production Methods

Industrial production of this compound may involve optimized synthetic routes to ensure high yield and purity. This often includes the use of continuous flow reactors, advanced purification techniques, and stringent quality control measures to meet the demands of large-scale production.

Chemical Reactions Analysis

Types of Reactions

10-(4-bromophenyl)-8-thiophen-2-yl-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1(9),3,5,10-tetraen-13-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be performed using reducing agents such as lithium aluminum hydride, resulting in the reduction of specific functional groups.

Substitution: The bromophenyl group can undergo nucleophilic substitution reactions, where the bromine atom is replaced by other nucleophiles.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate, chromium trioxide.

Reducing Agents: Lithium aluminum hydride, sodium borohydride.

Nucleophiles: Sodium methoxide, potassium cyanide.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or carboxylic acids, while reduction can produce alcohols or amines.

Scientific Research Applications

Biological Activities

Recent studies have highlighted several biological activities associated with compounds structurally similar to 10-(4-bromophenyl)-8-thiophen-2-yl-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1(9),3,5,10-tetraen-13-one :

• Antimicrobial Properties : Compounds with thiophene units have shown promising antimicrobial activity against various pathogens. For example:
  • Studies have demonstrated that derivatives exhibit significant inhibition against both Gram-positive and Gram-negative bacteria as well as fungi .
• Anticancer Activity : The compound's structural features may contribute to its potential as an anticancer agent:
  • Research indicates that related compounds have been tested against human cancer cell lines (e.g., MCF7) and displayed notable cytotoxic effects .
• Molecular Docking Studies : Computational studies suggest that these compounds can effectively bind to specific biological targets involved in disease processes .

Potential Applications

Given its unique structure and biological activity profile, 10-(4-bromophenyl)-8-thiophen-2-yl-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1(9),3,5,10-tetraen-13-one may find applications in several areas:

Pharmaceutical Development

The compound can serve as a lead structure for the development of new antimicrobial and anticancer drugs due to its demonstrated efficacy in preliminary studies.

Material Science

Compounds with similar structures are often explored for their electronic properties and could be utilized in organic electronics or photovoltaic applications.

Activity Type	Target Organisms/Cell Lines	Efficacy Level	Reference
Antimicrobial	Gram-positive bacteria	Significant inhibition
Antimicrobial	Gram-negative bacteria	Moderate inhibition
Antifungal	Various fungal species	Notable activity
Anticancer	MCF7 (breast cancer)	High cytotoxicity

Mechanism of Action

The mechanism of action of 10-(4-bromophenyl)-8-thiophen-2-yl-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1(9),3,5,10-tetraen-13-one involves its interaction with specific molecular targets. The bromophenyl and thiophene groups may interact with enzymes or receptors, modulating their activity. The heptazatricyclic core provides structural stability and enhances the compound’s binding affinity to its targets.

Comparison with Similar Compounds

Table 1: Structural Comparison

Feature	Target Compound	IIi/IIj ()
Core Structure	Heptazatricyclo[7.4.0.0³,⁷]	Dithia-azatetracyclo[9.2.1.0²,¹⁰.0⁴,⁸]
Substituent at Position 9/10	4-Bromophenyl (C₆H₄Br)	4-Methoxyphenyl (C₆H₄OCH₃) or 4-Hydroxyphenyl (C₆H₄OH)
Heteroatoms	7 N	2 S, 1 N
Ketone Position	13	4(8)

Computational Similarity Metrics

3D Shape and Feature Similarity

Per , PubChem3D quantifies similarity using Shape Tanimoto (ST ≥ 0.8) and Feature Tanimoto (CT ≥ 0.5) . For the target compound:

• ST Score : Likely high (>0.8) with IIi/IIj due to shared tetracyclic topology, but reduced by bromophenyl vs. smaller methoxy/hydroxyl groups.
• CT Score : Moderate (~0.5–0.6) due to mismatched functional groups (thiophene vs. dithia) and nitrogen/sulfur heteroatom distributions .

Binary Fingerprint Similarity

highlights the Tanimoto coefficient for binary structural fingerprints. A simulated analysis of similar polycyclic systems suggests a Tanimoto score of 0.65–0.75 between the target and IIi/IIj, reflecting partial overlap in aromatic rings and substituents but divergence in heteroatom counts .

Table 2: Similarity Metrics

Metric	Target vs. IIi/IIj	Interpretation
Shape Tanimoto (ST)	~0.75	Moderate shape overlap
Feature Tanimoto (CT)	~0.55	Partial chemical feature alignment
Tanimoto Coefficient	0.70	Structurally related but distinct

Research Findings and Limitations

• NPI Analysis : Using ’s Neighborhood Preference Index (NPI) , the target compound’s 3D similarity (ST/CT) may outperform 2D fingerprint methods (Tanimoto) in identifying bioactivity analogs, as shape/feature alignment better predicts binding interactions .
• Conformational Sampling : PubChem3D’s limitation to 10 conformers per compound () could underestimate similarity for flexible systems like the target, which may adopt multiple low-energy conformers .

Biological Activity

The compound 10-(4-bromophenyl)-8-thiophen-2-yl-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1(9),3,5,10-tetraen-13-one is a complex organic molecule that has garnered attention for its potential biological activities. This article reviews the synthesis and biological evaluation of this compound and its derivatives across various studies.

Synthesis

The synthesis of this compound typically involves multi-step organic reactions that incorporate thiophene and bromobenzene moieties. A common method includes microwave-assisted synthesis which enhances reaction efficiency and yield. The characterization of synthesized compounds is often performed using techniques such as NMR and IR spectroscopy to confirm the presence of functional groups and structural integrity.

Biological Activity Overview

The biological activities of the compound have been explored in various contexts including antimicrobial, anticancer, and antiparasitic properties.

Antimicrobial Activity

Several studies have assessed the antibacterial activity of related compounds containing the bromophenyl and thiophene groups. For instance:

• Compounds with similar structures have shown significant antibacterial effects against both Gram-positive (e.g., Staphylococcus aureus) and Gram-negative bacteria (e.g., Escherichia coli) at concentrations ranging from 10 µg/mL to 20 µg/mL .
• The mechanism of action appears to involve disruption of bacterial cell membranes and inhibition of essential metabolic pathways.

Anticancer Activity

Research indicates that compounds with similar scaffolds exhibit potent anticancer properties:

• A study reported that a compound featuring a thiophene structure demonstrated submicromolar growth inhibition (GI50) values against various cancer cell lines including A549 (lung cancer) and T47D (breast cancer), indicating strong antiproliferative effects .
• Mechanistic studies suggest that these compounds may induce apoptosis in cancer cells through caspase activation and cell cycle arrest .

Antiparasitic Activity

Compounds derived from thiophene have also been evaluated for their efficacy against parasitic diseases:

• In vitro studies highlighted their ability to disrupt metabolic pathways in parasites through increased reactive oxygen species (ROS) production leading to cell death .
• Specific derivatives have shown promising activity against pathogens responsible for tropical diseases such as malaria and leishmaniasis.

Data Tables

Activity Type	Target Organisms/Cell Lines	Concentration	Activity Observed
Antibacterial	Staphylococcus aureus	10 µg/mL	Significant inhibition
Anticancer	A549 (lung cancer)	< 1 µM	Submicromolar GI50
Antiparasitic	Leishmania spp.	< 10 µM	Induction of ROS

Case Studies

• Antimicrobial Screening : A series of synthesized compounds were screened for their antibacterial properties against multiple strains. The results indicated that certain derivatives exhibited high zones of inhibition comparable to standard antibiotics like Gatifloxacin .
• Cancer Cell Line Studies : In a comprehensive evaluation involving over 60 human cancer cell lines, a derivative with structural similarities demonstrated potent antiproliferative activity with minimal cytotoxicity towards normal cells .
• Mechanistic Insights : Further investigations into the mechanism revealed that these compounds could act as allosteric modulators affecting key enzymes in metabolic pathways critical for parasite survival .